Cas no 2763906-91-6 (3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid)

• Product Name: 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid
• CAS No: 2763906-91-6
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• CID: 5559827
• PubChem ID: 165995951
• Update Time: 2025-10-31

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid
• EN300-37343461
• 2763906-91-6
• 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid

• Inchi： 1S/C14H14F3NO4/c1-2-3-22-14(21)18-7-9(13(19)20)4-8-5-10(15)12(17)11(16)6-8/h2,5-6,9H,1,3-4,7H2,(H,18,21)(H,19,20)
• InChI Key： PNLWKTIKTBJVKV-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CC(C(=O)O)CNC(=O)OCC=C)F)F

Computed Properties

• Exact Mass: 317.08749241g/mol
• Monoisotopic Mass: 317.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid: A Comprehensive Overview

3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid (CAS No. 2763906-91-6) is a highly specialized chemical compound with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications. In this article, we delve into its chemical structure, synthesis methods, properties, and recent advancements in its utilization.

The chemical structure of this compound is characterized by a propanoic acid backbone with two key substituents: a (prop-2-en-1-yloxy)carbonyl amino group and a (3,4,5-trifluorophenyl)methyl group. The presence of the trifluorophenyl group introduces significant electronic effects, enhancing the compound's stability and reactivity. Recent studies have highlighted the importance of such fluorinated aromatic groups in drug design, particularly in modulating pharmacokinetic properties such as absorption and metabolism.

The synthesis of 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have employed various strategies, including Michael addition, HWE (Horner-Wadsworth-Emmons) reaction, and Friedel-Crafts acylation, to achieve high yields and purity. The use of fluorinated intermediates has been particularly effective in streamlining the synthesis process.

One of the most exciting developments in the study of this compound is its application in drug delivery systems. The propanoic acid moiety serves as a versatile platform for attaching functional groups that enhance bioavailability. For instance, recent experiments have demonstrated that incorporating this compound into lipid nanoparticles significantly improves drug encapsulation efficiency. This finding has implications for the development of targeted therapies in oncology and infectious diseases.

In addition to its pharmaceutical applications, 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid exhibits remarkable properties in materials science. Its ability to form stable copolymers with biodegradable polymers has led to its use in developing eco-friendly packaging materials. Furthermore, studies have shown that this compound can act as a polymerization initiator for certain types of polyurethanes, opening new avenues for sustainable material production.

The fluorinated phenyl group in this compound plays a pivotal role in its electronic and optical properties. Researchers have explored its potential as a chromophore in organic light-emitting diodes (OLEDs). Preliminary results indicate that incorporating this compound into OLED architectures enhances luminous efficiency and color purity, making it a promising candidate for next-generation display technologies.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Using density functional theory (DFT), scientists have modeled the electronic transitions within the molecule, providing insights into its photophysical behavior. These simulations have been instrumental in optimizing synthetic pathways and predicting novel applications.

In conclusion, 3-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid (CAS No. 2763906-91-6) is a versatile compound with vast potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug development, materials science, and optical engineering. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play a critical role in advancing modern technology and medicine.